Cas no 1632382-02-5 ([(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][ 1,3]dioxol-5-yl]methanol)

• Product Name: [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][ 1,3]dioxol-5-yl]methanol
• CAS No: 1632382-02-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5989869
• PubChem ID: 12717274
• Update Time: 2025-06-13

[(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][ 1,3]dioxol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][ 1,3]dioxol-5-yl]methanol
• 4H-Cyclopenta-1,3-dioxole-5-methanol, tetrahydro-2,2-dimethyl-, (3aR,6aS)-rel-
• [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-5-yl]methanol
• SCHEMBL16840440
• EN300-7977035
• SCHEMBL17583763
• 1632382-02-5

• Inchi： 1S/C9H16O3/c1-9(2)11-7-3-6(5-10)4-8(7)12-9/h6-8,10H,3-5H2,1-2H3/t6?,7-,8+
• InChI Key： HXFFDDLTJYMDMF-IEESLHIDSA-N
• SMILES： O1[C@@]2([H])CC(CO)C[C@@]2([H])OC1(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 249.8±10.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][ 1,3]dioxol-5-yl]methanol

Comprehensive Overview of [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-5-yl]methanol (CAS No. 1632382-02-5)

The compound [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-5-yl]methanol (CAS No. 1632382-02-5) is a chiral organic molecule featuring a cyclopenta[d][1,3]dioxole core structure. This scaffold is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of a methanol functional group at the 5-position enhances its versatility in synthetic applications, enabling further derivatization for drug discovery and material science.

In recent years, the demand for chiral auxiliaries and stereoselective synthons has surged, driven by advancements in asymmetric synthesis. Researchers frequently search for terms like "chiral dioxolane derivatives" or "cyclopentane-based intermediates," reflecting the growing focus on enantioselective catalysis. The [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-5-yl]methanol fits this niche, offering a rigid bicyclic framework that can influence stereochemical outcomes in reactions.

The compound's CAS No. 1632382-02-5 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial settings. Its structural uniqueness—combining a dioxolane ring with a cyclopentane moiety—makes it a candidate for probing molecular interactions in enzyme inhibition or polymer design. Discussions on platforms like ResearchGate frequently link such molecules to green chemistry trends, emphasizing atom economy and biodegradable intermediates.

From a synthetic perspective, the methanol group in [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-5-yl]methanol allows for straightforward transformations into esters, ethers, or halides. This adaptability aligns with the click chemistry paradigm, a hot topic in drug development circles. Searches for "functionalized dioxolane synthesis" or "sterically hindered alcohols" often lead to explorations of this compound's utility.

Analytical characterization of CAS No. 1632382-02-5 typically involves NMR spectroscopy and mass spectrometry, with its stereochemistry confirmed via X-ray crystallography or chiral HPLC. The compound's stability under ambient conditions makes it a practical choice for laboratories focusing on high-throughput screening or combinatorial chemistry.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, the compound's biodegradability and eco-toxicity profile are subjects of ongoing study, reflecting broader concerns about sustainable chemical production. Keywords like "benign solvents for dioxolane reactions" or "catalytic recycling in heterocycle synthesis" underscore this intersection of performance and sustainability.

In summary, [(3aR,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-5-yl]methanol represents a compelling case study in modern organic chemistry. Its structural features, synthetic flexibility, and alignment with green chemistry principles position it as a valuable tool for researchers tackling challenges in medicinal chemistry, material science, and beyond.